Cas no 2171787-35-0 (2-{N-tert-butyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}acetic acid)

• Product Name: 2-{N-tert-butyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}acetic acid
• CAS No: 2171787-35-0
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6077403
• PubChem ID: 165759353
• Update Time: 2025-07-17

2-{N-tert-butyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-tert-butyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}acetic acid
• EN300-1540300
• 2-{N-tert-butyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}acetic acid
• 2171787-35-0

• Inchi： 1S/C26H30N2O6/c1-26(2,3)28(14-22(29)30)24(31)23-21(12-13-33-23)27-25(32)34-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-21,23H,12-15H2,1-3H3,(H,27,32)(H,29,30)
• InChI Key： VPELDQARCJQGAY-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(N(CC(=O)O)C(C)(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{N-tert-butyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}acetic acid

Introduction to 2-{N-tert-butyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}acetic Acid (CAS No. 2171787-35-0)

2-{N-tert-butyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}acetic acid, identified by its CAS number 2171787-35-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that incorporate a variety of functional groups, including an oxolane ring, a formamido moiety, and a tert-butyl group, which collectively contribute to its complex reactivity and interaction with biological targets.

The presence of the 9H-fluoren-9-ylmethoxycarbonyl group in the molecular structure suggests potential applications in the synthesis of peptide mimetics and other bioactive molecules. The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in solid-phase peptide synthesis, and its incorporation into this compound may facilitate the development of novel peptidomimetics with enhanced stability and bioavailability. This aspect makes the compound particularly relevant in the context of drug discovery, where peptidomimetics are increasingly recognized for their ability to modulate biological pathways with high specificity.

The N-tert-butyl substituent is another notable feature of this compound, which often serves to enhance the metabolic stability of molecules by protecting amine groups from rapid degradation. In pharmaceutical applications, such modifications can significantly improve the pharmacokinetic properties of a drug candidate, leading to longer half-lives and more consistent therapeutic effects. The combination of these structural elements—oxolane, formamido, Fmoc, and tert-butyl—makes 2-{N-tert-butyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}acetic acid a versatile building block for the synthesis of complex biomolecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with various biological targets. Studies suggest that the oxolane ring may interact with hydrophobic pockets in protein binding sites, while the formamido group could form hydrogen bonds with polar residues. These interactions could be exploited to design molecules with targeted biological activity. For instance, research has indicated that compounds with similar structural motifs may exhibit inhibitory effects on certain enzymes involved in cancer progression or inflammatory responses.

The fluorenylmethoxycarbonyl group not only serves as a protective moiety but also contributes to the overall solubility and stability of the molecule. Fluorene derivatives are known for their favorable photophysical properties, which could make this compound useful in applications beyond traditional pharmaceuticals, such as in fluorescent probes or imaging agents. The ability to fine-tune these properties through structural modifications opens up new avenues for research in medicinal chemistry.

In clinical research, compounds like 2-{N-tert-butyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}acetic acid are being investigated for their potential therapeutic applications. Preliminary studies have shown that derivatives of this class may exhibit anti-inflammatory or anti-protozoal activities. The oxolane ring is particularly interesting from a pharmacological perspective, as it has been observed to enhance binding affinity in certain enzyme targets. This structural feature could be leveraged to develop novel inhibitors for therapeutic use.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the Fmoc group necessitates conditions that prevent its premature cleavage, while the formation of the oxolane ring requires precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency, which is crucial for both academic research and industrial applications.

From a broader perspective, compounds such as 2-{N-tert-butyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-y]formamido}acetic acid exemplify the importance of interdisciplinary collaboration between organic chemists, biochemists, and computational scientists. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify promising candidates for further development. This collaborative approach is essential for addressing complex biological challenges and developing effective treatments for diseases.

The future direction of research on this compound will likely focus on expanding its chemical space through structural modifications and exploring new synthetic routes. Additionally, investigating its interactions with biological targets at a molecular level will provide insights into its potential therapeutic applications. As our understanding of molecular interactions continues to grow, compounds like this one hold promise for contributing to breakthroughs in drug discovery and development.